ethyl (2S)-2-(methylamino)butanoate
Overview
Description
Ethyl (2S)-2-(methylamino)butanoate, commonly known as EMBA, is an organic compound that is used in scientific research and laboratory experiments. EMBA has a variety of applications, ranging from biochemical and physiological effects to its use as a reagent in synthesis.
Scientific Research Applications
EMBA has a wide range of applications in scientific research and laboratory experiments. It is commonly used as a reagent in the synthesis of other compounds, such as amino acids and peptides. It is also used as a catalyst in the hydrolysis of esters, as well as in the preparation of amides and nitriles. Additionally, EMBA is used in the preparation of organometallic compounds and in the synthesis of drugs and pharmaceuticals.
Mechanism of Action
The mechanism of action of EMBA is not fully understood. However, it is believed that EMBA acts as a proton acceptor, which allows it to interact with other molecules and form new compounds. Additionally, EMBA is believed to act as a Lewis acid, which enables it to form covalent bonds with other molecules.
Biochemical and Physiological Effects
EMBA has been studied for its potential biochemical and physiological effects. Studies have shown that EMBA can inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the regulation of neurotransmitter release. Additionally, EMBA has been shown to have an anti-inflammatory effect, as well as an effect on the immune system.
Advantages and Limitations for Lab Experiments
The use of EMBA in laboratory experiments has several advantages. It is relatively inexpensive, and it is easy to synthesize and store. Additionally, EMBA is a relatively non-toxic compound, which makes it safe to use in laboratory experiments. The main limitation of EMBA is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are a number of potential future directions for EMBA. It could be used in the development of new drugs and pharmaceuticals, as well as in the synthesis of other compounds. Additionally, further research could be conducted on the biochemical and physiological effects of EMBA, as well as its mechanism of action. Finally, EMBA could be used in the development of new catalysts and reagents for use in laboratory experiments.
Synthesis Methods
EMBA is synthesized through a two-step process. The first step is the addition of a base such as sodium hydroxide to a solution of ethyl (ethyl (2S)-2-(methylamino)butanoate)-2-(methylamino)butanoic acid. This reaction results in the formation of the sodium salt of EMBA. The second step involves the addition of a mineral acid such as hydrochloric acid to the sodium salt, which results in the precipitation of EMBA as a white solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl (2S)-2-(methylamino)butanoate involves the conversion of starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "Ethyl acetoacetate", "Methylamine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Butyraldehyde" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with methylamine in the presence of sodium borohydride to form ethyl (S)-2-(methylamino)butanoate.", "Step 2: The resulting product is then hydrolyzed with hydrochloric acid to remove the ethyl ester group and form (S)-2-(methylamino)butanoic acid.", "Step 3: The acid is then neutralized with sodium hydroxide to form the corresponding sodium salt.", "Step 4: The sodium salt is then esterified with butyraldehyde to form ethyl (2S)-2-(methylamino)butanoate." ] } | |
CAS RN |
2322532-16-9 |
Molecular Formula |
C7H15NO2 |
Molecular Weight |
145.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
